Cas no 2229484-38-0 (tert-butyl N-{2-amino-1-1-(2-methylpropyl)-1H-pyrazol-5-ylethyl}carbamate)

• Product Name: tert-butyl N-{2-amino-1-1-(2-methylpropyl)-1H-pyrazol-5-ylethyl}carbamate
• CAS No: 2229484-38-0
• MF: C₁₄H₂₆N₄O₂
• MW: 282.381843090057
• CID: 5810916
• PubChem ID: 165757050
• Update Time: 2025-05-24

tert-butyl N-{2-amino-1-1-(2-methylpropyl)-1H-pyrazol-5-ylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-amino-1-1-(2-methylpropyl)-1H-pyrazol-5-ylethyl}carbamate
• tert-butyl N-{2-amino-1-[1-(2-methylpropyl)-1H-pyrazol-5-yl]ethyl}carbamate
• 2229484-38-0
• EN300-1896765

• Inchi： 1S/C14H26N4O2/c1-10(2)9-18-12(6-7-16-18)11(8-15)17-13(19)20-14(3,4)5/h6-7,10-11H,8-9,15H2,1-5H3,(H,17,19)
• InChI Key： ZKQPSHRRSVHFPS-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)C1=CC=NN1CC(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 282.20557608g/mol
• Monoisotopic Mass: 282.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-{2-amino-1-1-(2-methylpropyl)-1H-pyrazol-5-ylethyl}carbamate

Recent Advances in the Study of tert-butyl N-{2-amino-1-1-(2-methylpropyl)-1H-pyrazol-5-ylethyl}carbamate (CAS: 2229484-38-0)

The compound tert-butyl N-{2-amino-1-1-(2-methylpropyl)-1H-pyrazol-5-ylethyl}carbamate (CAS: 2229484-38-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of tert-butyl N-{2-amino-1-1-(2-methylpropyl)-1H-pyrazol-5-ylethyl}carbamate as a key intermediate in the synthesis of novel pyrazole-based compounds. Pyrazole derivatives are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The specific structural features of this compound, such as the tert-butyl carbamate group and the 2-methylpropyl substituent, contribute to its stability and reactivity, making it a valuable building block in organic synthesis.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways for tert-butyl N-{2-amino-1-1-(2-methylpropyl)-1H-pyrazol-5-ylethyl}carbamate and its derivatives. The study employed a combination of solid-phase peptide synthesis (SPPS) and microwave-assisted organic synthesis (MAOS) to optimize the yield and purity of the compound. The results demonstrated that the use of MAOS significantly reduced the reaction time while maintaining high enantiomeric purity, which is critical for pharmaceutical applications.

Another notable study, published in Bioorganic & Medicinal Chemistry Letters, explored the biological activity of tert-butyl N-{2-amino-1-1-(2-methylpropyl)-1H-pyrazol-5-ylethyl}carbamate and its analogs. The researchers conducted in vitro assays to evaluate the compound's inhibitory effects on various enzymes, including cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). The findings revealed that the compound exhibited moderate inhibitory activity against COX-2, suggesting its potential as a lead compound for developing anti-inflammatory agents. However, further optimization of its structure is required to enhance its potency and selectivity.

In addition to its enzymatic inhibitory properties, tert-butyl N-{2-amino-1-1-(2-methylpropyl)-1H-pyrazol-5-ylethyl}carbamate has also been investigated for its role in targeted drug delivery systems. A 2022 study in the European Journal of Pharmaceutical Sciences reported the incorporation of this compound into polymeric nanoparticles for the controlled release of anticancer drugs. The study demonstrated that the compound's hydrophobic nature and compatibility with biodegradable polymers made it an ideal candidate for improving the bioavailability and therapeutic efficacy of encapsulated drugs.

Despite these promising findings, challenges remain in the clinical translation of tert-butyl N-{2-amino-1-1-(2-methylpropyl)-1H-pyrazol-5-ylethyl}carbamate-based therapeutics. Issues such as metabolic stability, toxicity, and scalability of synthesis need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, tert-butyl N-{2-amino-1-1-(2-methylpropyl)-1H-pyrazol-5-ylethyl}carbamate (CAS: 2229484-38-0) represents a versatile and promising scaffold in medicinal chemistry. Recent studies have shed light on its synthetic accessibility, biological activity, and potential applications in drug delivery. Continued research in this area is expected to yield novel therapeutic agents with improved efficacy and safety profiles.